Cas no 1805046-59-6 (4-Cyano-3-ethyl-5-mercaptobenzenesulfonyl chloride)

• Product Name: 4-Cyano-3-ethyl-5-mercaptobenzenesulfonyl chloride
• CAS No: 1805046-59-6
• MF: C₉H₈ClNO₂S₂
• MW: 261.74831867218
• CID: 5010449
• Update Time: 2025-05-19

4-Cyano-3-ethyl-5-mercaptobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-ethyl-5-mercaptobenzenesulfonyl chloride

• Inchi： 1S/C9H8ClNO2S2/c1-2-6-3-7(15(10,12)13)4-9(14)8(6)5-11/h3-4,14H,2H2,1H3
• InChI Key： GOVSHGZYVGMZCW-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(=C(C#N)C(=C1)CC)S)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 367
• XLogP3: 2.6
• Topological Polar Surface Area: 67.3

Additional information on 4-Cyano-3-ethyl-5-mercaptobenzenesulfonyl chloride

4-Cyano-3-ethyl-5-mercaptobenzenesulfonyl chloride (CAS No. 1805046-59-6): A Comprehensive Overview

4-Cyano-3-ethyl-5-mercaptobenzenesulfonyl chloride (CAS No. 1805046-59-6) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its unique cyano and mercapto functional groups, serves as a versatile building block for the development of advanced materials and bioactive molecules. Its molecular structure, C9H8ClNO2S2, offers reactivity that is highly valued in modern chemical research.

The growing interest in sulfonamide-based compounds has positioned 4-Cyano-3-ethyl-5-mercaptobenzenesulfonyl chloride as a key intermediate in drug discovery. Researchers frequently search for "sulfonyl chloride applications" and "cyano-substituted benzene derivatives," reflecting the compound's relevance in current scientific trends. Its ability to participate in nucleophilic substitution reactions makes it particularly valuable for creating sulfonamide linkages, a common motif in medicinal chemistry.

From a synthetic perspective, 4-Cyano-3-ethyl-5-mercaptobenzenesulfonyl chloride demonstrates excellent reactivity in amide bond formation and sulfur-containing compound synthesis. The presence of both electron-withdrawing cyano group and electron-donating ethyl group creates an interesting electronic environment that influences its reaction pathways. This balance of substituents contributes to its stability while maintaining sufficient reactivity for various transformations.

The compound's mercapto group (-SH) offers additional synthetic versatility, enabling the formation of disulfide bridges or thioether linkages. These features have led to increased searches for "thiol-containing sulfonyl chlorides" and "multifunctional aromatic building blocks," particularly in the context of peptide modification and bioconjugation chemistry.

In material science applications, 4-Cyano-3-ethyl-5-mercaptobenzenesulfonyl chloride has shown promise in the development of functionalized polymers and surface modification agents. The combination of sulfonyl chloride reactivity with thiol click chemistry potential makes it attractive for creating advanced materials with tailored properties. Recent publications have highlighted its use in designing self-assembled monolayers and conductive polymer composites.

The compound's structural features also make it valuable for catalysis research and ligand design. The cyano group can coordinate to metal centers, while the sulfonyl chloride moiety allows for further derivatization. This dual functionality addresses common search queries like "heterocyclic compound synthesis" and "metal-organic framework precursors," reflecting current research interests.

From a safety perspective, proper handling of 4-Cyano-3-ethyl-5-mercaptobenzenesulfonyl chloride requires standard laboratory precautions for reactive sulfonyl chlorides. While not classified as hazardous under normal conditions, its moisture sensitivity necessitates storage under anhydrous conditions. These practical considerations often appear in searches for "sulfonyl chloride storage" and "handling reactive intermediates."

The commercial availability of 4-Cyano-3-ethyl-5-mercaptobenzenesulfonyl chloride has increased in recent years, responding to growing demand from pharmaceutical researchers and material scientists. Suppliers typically offer the compound with >95% purity, suitable for most synthetic applications. Market trends show particular interest from researchers working on "targeted drug delivery systems" and "smart material development."

Analytical characterization of 4-Cyano-3-ethyl-5-mercaptobenzenesulfonyl chloride typically involves NMR spectroscopy (1H and 13C), mass spectrometry, and HPLC analysis. The distinctive chemical shifts of the aromatic protons and ethyl group provide clear signatures for quality control. These analytical aspects frequently appear in technical discussions and search queries related to "sulfonyl chloride characterization."

Future research directions for 4-Cyano-3-ethyl-5-mercaptobenzenesulfonyl chloride may explore its potential in green chemistry applications and biodegradable material design. The compound's multifunctional nature aligns well with current sustainability trends in chemical research, addressing search terms like "eco-friendly chemical synthesis" and "sustainable building blocks." As synthetic methodologies advance, this versatile intermediate will likely find expanded applications across multiple scientific disciplines.